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Compound of Interest

Compound Name: Ethoxycyclohexane

Cat. No.: B13971089

Ethoxycyclohexane: A Technical Safety and Data
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for
Ethoxycyclohexane (CAS No. 932-92-3). The information is compiled to assist researchers,
scientists, and professionals in drug development in understanding the chemical and physical
properties, safety hazards, and handling protocols associated with this compound.

Chemical and Physical Properties

Ethoxycyclohexane is a colorless liquid with a mild, sweet odor.[1] It is soluble in ethanol and
ether but insoluble in water.[2] The fundamental structure of Ethoxycyclohexane consists of a
cyclohexane ring to which an ethoxy group is attached.[1]

The following table summarizes the key quantitative physical and chemical properties of
ethoxycyclohexane.
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Property Value Source
Molecular Formula C8H160 [1112113114]
Molar Mass 128.21 g/mol [2][3]
Boiling Point 149 °C [2]
135-136 °C (at 20 Torr) [2]

0.864 g/cm?3 (Predicted:

Density 0.86+0.1 g/cm?3) 2l
Refractive Index 1.435 [2]
XLogP3-AA 2.3 [1][3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C)(;untg p ! 13
Rotatable Bond Count 2 [1][3]
Topological Polar Surface Area 9.2 A2 [11[3]
Heavy Atom Count 9 [11[3]
Complexity 65 [1][3]

Hazard Identification and GHS Classification

While specific GHS classification for ethoxycyclohexane is not consistently reported across all

databases, a predicted classification can be inferred from its chemical properties and data on

analogous substances. It is anticipated to be a flammable liquid. Exposure may lead to health

issues if ingested and can cause skin irritation.[1] Caution is advised, particularly concerning

potentially toxic fumes at high temperatures.[1]

Based on data for similar cyclohexane derivatives, which show acute aquatic toxicity (Category

1), ethoxycyclohexane may require similar handling precautions under the Globally

Harmonized System (GHS).[4]
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Predicted GHS Hazard Classification for Ethoxycyclohexane.

Experimental Protocols

Detailed experimental protocols for the determination of all physical and chemical properties of
ethoxycyclohexane are not readily available in the public domain. The reported values are a
combination of experimentally determined and computationally predicted data. Standard
analytical methods, as described in international standards (e.g., OECD Guidelines for the
Testing of Chemicals), are typically employed for the experimental determination of these
properties.

Synthesis:

A common method for the synthesis of ethoxycyclohexane is the Williamson ether synthesis.
This reaction involves a nucleophilic substitution (Sn2) mechanism where a cyclohexyl halide
reacts with sodium ethoxide.[4]

An alternative, though potentially less efficient method, is the acid-catalyzed addition of ethanol
to cyclohexene.[4]

The following diagram illustrates a generalized workflow for the Williamson ether synthesis of
ethoxycyclohexane.
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Generalized Workflow for Williamson Ether Synthesis of Ethoxycyclohexane.

Handling and Safety Precautions

Due to the potential for skin irritation, appropriate personal protective equipment, including
gloves and safety glasses, should be worn when handling ethoxycyclohexane.[1] Work
should be conducted in a well-ventilated area to avoid the inhalation of any potential fumes,

especially when heated.[1]

Applications in Research and Development

Ethoxycyclohexane is utilized as a solvent in various chemical processes and as a medium in
organic synthesis.[1] Its properties make it suitable for dissolving a range of substances and
facilitating chemical reactions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethoxycyclohexane material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13971089#ethoxycyclohexane-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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